Titanium(2+) chloride--butan-1-ol (1/2/2)

• CAS No.: 32448-94-5
• Molecular Formula: C8H20Cl2O2Ti
• Molecular Weight: 267.01 g/mol
• IUPAC Name: butan-1-ol;titanium(2+);dichloride
• InChI: InChI=1S/2C4H10O.2ClH.Ti/c2*1-2-3-4-5;;;/h2*5H,2-4H2,1H3;2*1H;/q;;;;+2/p-2
• InChI Key: FWCTZJNNLCYVMA-UHFFFAOYSA-L
• Canonical SMILES: CCCCO.CCCCO.[Cl-].[Cl-].[Ti+2]

Description

Titanium(2+) chloride–butan-1-ol (1/2/2) is a chemical compound that combines titanium chloride with butan-1-ol in a specific stoichiometric ratio

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of Titanium(2+) chloride–butan-1-ol (1/2/2) typically involves the reaction of titanium(IV) chloride with butan-1-ol. The reaction is carried out under controlled conditions to ensure the correct stoichiometry and purity of the final product. The general reaction can be represented as follows:

$$\text{TiCl}_4 + 2 \text{C}_4\text{H}_9\text{OH} \rightarrow \text{TiCl}_2(\text{C}_4\text{H}_9\text{OH})_2 + 2 \text{HCl}$$TiCl4​+2C4​H9​OH→TiCl2​(C4​H9​OH)2​+2HCl

Industrial Production Methods

In an industrial setting, the production of Titanium(2+) chloride–butan-1-ol (1/2/2) may involve large-scale reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations. The use of catalysts and advanced purification techniques ensures high yield and quality of the compound.

Chemical Reactions Analysis

Types of Reactions

Titanium(2+) chloride–butan-1-ol (1/2/2) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state titanium compounds.

Reduction: It can be reduced to lower oxidation state titanium compounds.

Substitution: The butan-1-ol ligands can be substituted with other ligands under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include oxygen, hydrogen peroxide, and other peroxides.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Various alcohols, amines, or other ligands can be used to replace butan-1-ol.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield titanium dioxide, while substitution reactions may produce a variety of titanium complexes with different ligands.

Scientific Research Applications

Titanium(2+) chloride–butan-1-ol (1/2/2) has several scientific research applications:

Chemistry: It is used as a precursor for the synthesis of other titanium compounds and as a catalyst in various organic reactions.

Biology: The compound’s potential biological activity is being explored for applications in biochemistry and molecular biology.

Medicine: Research is ongoing to investigate its potential use in medical treatments and drug delivery systems.

Industry: It is used in the production of advanced materials, coatings, and as a catalyst in industrial processes.

Mechanism of Action

The mechanism by which Titanium(2+) chloride–butan-1-ol (1/2/2) exerts its effects involves the interaction of the titanium center with various molecular targets. The titanium ion can coordinate with different ligands, facilitating various chemical transformations. The pathways involved depend on the specific application and the nature of the reactants.

Comparison with Similar Compounds

Similar Compounds

Titanium(IV) chloride: A common titanium compound used in various industrial applications.

Titanium isopropoxide: Used in the synthesis of chiral organic compounds and as a precursor for titanium dioxide.

Titanium dioxide: Widely used as a pigment, in photocatalysis, and in sunscreen formulations.

Uniqueness

Titanium(2+) chloride–butan-1-ol (1/2/2) is unique due to its specific stoichiometry and the presence of butan-1-ol ligands. This combination imparts distinct chemical properties and reactivity, making it suitable for specialized applications in research and industry.